N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate

• IUPAC Name: N'-[3-(4-bromo-2-chlorophenoxy)propyl]ethane-1,2-diamine;oxalic acid
• InChI: InChI=1S/C11H16BrClN2O.C2H2O4/c12-9-2-3-11(10(13)8-9)16-7-1-5-15-6-4-14;3-1(4)2(5)6/h2-3,8,15H,1,4-7,14H2;(H,3,4)(H,5,6)
• InChI Key: GNWHVJUMASTWRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)OCCCNCCN.C(=O)(C(=O)O)O
• Molecular Formula: C13H18BrClN2O5
• Molecular Weight: 397.65 g/mol

Description

N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate, also known as BCPEDA, is a chemical compound with potential applications in scientific research. BCPEDA is a derivative of ethylenediamine and contains a bromine and a chlorine atom attached to a phenyl ring.

Mechanism of Action

The mechanism of action of N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate is not fully understood, but it is believed to involve the modulation of ion channels and sigma-1 receptors. N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate has been shown to increase the activity of voltage-gated calcium channels, which leads to an increase in calcium influx and subsequent neurotransmitter release. It has also been found to enhance the binding of ligands to sigma-1 receptors, which may result in the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of several neurotransmitters, including glutamate, acetylcholine, and dopamine. It has also been found to modulate the activity of GABAergic neurons, which are involved in the regulation of anxiety and seizure activity. N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate has been shown to have analgesic effects in animal models of chronic pain, and it has also been found to have anticonvulsant effects in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate is its high affinity for sigma-1 receptors, which makes it a useful tool for studying the function of these receptors in vitro and in vivo. N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate also has potential applications in the development of new drugs for the treatment of neurological disorders. One limitation of N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate is its limited solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate. One area of interest is the development of new drugs based on the structure of N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate for the treatment of neurological disorders. Another area of interest is the study of the mechanism of action of N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate, particularly its modulation of ion channels and sigma-1 receptors. Further research is also needed to determine the potential side effects of N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis method of N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate involves the reaction between 4-bromo-2-chlorophenol and 3-chloropropylamine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with ethylenediamine to form N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate. The final product is obtained as an oxalate salt.

Scientific Research Applications

N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for sigma-1 receptors, which are involved in the regulation of neuronal activity and neurotransmitter release. N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate has also been found to modulate the activity of ion channels such as voltage-gated calcium channels, which play a crucial role in neuronal excitability. These properties make N-[3-(4-bromo-2-chlorophenoxy)propyl]-1,2-ethanediamine oxalate a promising candidate for the development of new drugs for the treatment of neurological disorders such as epilepsy and chronic pain.